Cas no 1338981-02-4 (1-(bromomethyl)-1-(pentyloxy)cycloheptane)

• Product Name: 1-(bromomethyl)-1-(pentyloxy)cycloheptane
• CAS No: 1338981-02-4
• MF: C₁₃H₂₅BrO
• MW: 277.241003751755
• CID: 5950057
• PubChem ID: 63474593
• Update Time: 2025-10-29

1-(bromomethyl)-1-(pentyloxy)cycloheptane Chemical and Physical Properties

Names and Identifiers

• Cycloheptane, 1-(bromomethyl)-1-(pentyloxy)-
• 1-(Bromomethyl)-1-(pentyloxy)cycloheptane
• AKOS012782481
• CS-0297661
• EN300-1133765
• 1338981-02-4
• 1-(bromomethyl)-1-(pentyloxy)cycloheptane

• Inchi： 1S/C13H25BrO/c1-2-3-8-11-15-13(12-14)9-6-4-5-7-10-13/h2-12H2,1H3
• InChI Key： SQDXEZKAHDHFDS-UHFFFAOYSA-N
• SMILES： C1(CBr)(OCCCCC)CCCCCC1

Computed Properties

• Exact Mass: 276.10888g/mol
• Monoisotopic Mass: 276.10888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 311.8±15.0 °C(Predicted)

Additional information on 1-(bromomethyl)-1-(pentyloxy)cycloheptane

Introduction to 1-(bromomethyl)-1-(pentyloxy)cycloheptane (CAS No. 1338981-02-4) and Its Emerging Applications in Chemical Biology

1-(bromomethyl)-1-(pentyloxy)cycloheptane, identified by its CAS number 1338981-02-4, is a significant compound in the realm of chemical biology and pharmaceutical research. This bicyclic ether features a bromomethyl substituent on one ring and a pentyl ether group on the other, making it a versatile intermediate for synthesizing complex molecules. The unique structural properties of this compound have garnered attention for its potential applications in drug discovery, material science, and synthetic chemistry.

The bromomethyl moiety in 1-(bromomethyl)-1-(pentyloxy)cycloheptane serves as a reactive handle, enabling nucleophilic substitution reactions that are pivotal for constructing biologically active scaffolds. This reactivity has been leveraged in the development of novel therapeutic agents, where the compound acts as a precursor for further functionalization. The pentyloxy group, on the other hand, introduces steric bulk and hydrophobicity, which can modulate the pharmacokinetic properties of derivatives. Such structural features are critical in designing molecules with optimized solubility, bioavailability, and target specificity.

In recent years, advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. 1-(bromomethyl)-1-(pentyloxy)cycloheptane fits well within this trend, as its cycloheptane core is a common motif in bioactive natural products and synthetic analogs. The compound’s ability to undergo cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, has opened doors for constructing aryl- or amino-containing derivatives. These derivatives are of particular interest in oncology and neurology, where targeted inhibition of specific enzymes or receptors is desired.

Recent studies have demonstrated the utility of 1-(bromomethyl)-1-(pentyloxy)cycloheptane in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By incorporating the bromomethyl group into a kinase inhibitor core, researchers can generate compounds with enhanced binding affinity and selectivity. For instance, modifications to the pentyl ether side chain have been shown to improve metabolic stability while maintaining potent inhibitory activity against target kinases.

The versatility of 1-(bromomethyl)-1-(pentyloxy)cycloheptane extends beyond pharmaceutical applications. In material science, its structural motifs have been explored for developing functional polymers and liquid crystals. The cycloheptane ring contributes rigidity to the polymer backbone, while the bromomethyl group allows for further derivatization to introduce specific functionalities. Such materials exhibit unique optical and electronic properties, making them suitable for applications in organic electronics and advanced coatings.

The synthesis of 1-(bromomethyl)-1-(pentyloxy)cycloheptane itself is an intriguing challenge due to the need to handle reactive functional groups under controlled conditions. Traditional methods involve bromination of cycloheptanol followed by etherification with pentanol or its derivatives. However, recent innovations have focused on greener synthetic routes, such as catalytic hydrogenation or biocatalytic methods, to improve yield and reduce waste. These advancements align with the growing emphasis on sustainable chemistry practices in industrial settings.

In conclusion, 1-(bromomethyl)-1-(pentyloxy)cycloheptane (CAS No. 1338981-02-4) represents a valuable building block in modern chemical biology and pharmaceutical research. Its unique structural features enable diverse synthetic transformations that yield compounds with potential therapeutic applications across multiple disease areas. As research continues to uncover new methodologies for functionalizing this scaffold, its importance is likely to grow further, solidifying its role as a cornerstone in medicinal chemistry innovation.